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Introduction

Diallyl disulfide (DADS) is a prominent organosulfur compound derived from garlic (Allium

sativum). It is formed from the enzymatic breakdown of alliin into allicin, which is unstable and

quickly transforms into various sulfur-rich compounds, including DADS.[1] For centuries, garlic

has been recognized in traditional medicine for its therapeutic properties, particularly in treating

infectious diseases.[2] Modern scientific investigation has identified DADS as a major

contributor to garlic's broad-spectrum biological activities, which encompass anti-inflammatory,

antioxidant, anticancer, and potent antimicrobial effects.[2][3] This technical guide provides a

comprehensive overview of the antimicrobial spectrum of DADS against a range of pathogens,

details its mechanisms of action, presents key experimental protocols for its evaluation, and

summarizes quantitative efficacy data.

Antimicrobial Spectrum and Potency
Diallyl disulfide exhibits significant inhibitory activity against a wide array of pathogenic

microorganisms, including Gram-positive and Gram-negative bacteria, as well as fungi. The

presence of the allyl group (CH₂=CHCH₂) is considered crucial for its antimicrobial efficacy.[4]

[5] Its activity has been documented against clinically relevant pathogens, including methicillin-

resistant Staphylococcus aureus (MRSA) and the stomach ulcer-causing bacterium

Helicobacter pylori.[2][6]
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Data Presentation: Quantitative Antimicrobial Activity
The antimicrobial potency of DADS is typically quantified by the Minimum Inhibitory

Concentration (MIC), which represents the lowest concentration of the compound that prevents

visible microbial growth. The following tables summarize the MIC values of DADS against

various bacterial and fungal pathogens as reported in the literature.

Table 1: Antibacterial Activity of Diallyl Disulfide (DADS)

Pathogen Strain MIC (µg/mL) Reference

Staphylococcus
aureus

(Not Specified) 12 - 49 [4]

Listeria

monocytogenes
(Food Isolate) 100 [7]

Staphylococcus

aureus
(Food Isolate) 200 [7]

Salmonella

Typhimurium
(Food Isolate) 400 [7]

| Escherichia coli | O157:H7 | 800 |[7] |

Note: Some studies report inhibition zones instead of MIC values. For instance, an inhibition

zone of 11.4 mm was observed for E. coli and 21.9 mm for P. aeruginosa.[4]

Table 2: Antifungal Activity of Diallyl Disulfide (DADS)

Pathogen Strain(s) MIC (µg/mL) MFC (µg/mL) Reference

Candida
albicans

LABMIC 0104,
LABMIC 0105

125 250 [8]

| Candida albicans | ATCC 90028 | 250 | 250 |[8] |

MFC: Minimum Fungicidal Concentration
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Mechanisms of Antimicrobial Action
DADS employs a multi-targeted approach to exert its antimicrobial effects, which may

contribute to a lower likelihood of microbial resistance development.[9] Key mechanisms

include the disruption of cell membrane integrity, inhibition of bacterial communication (quorum

sensing), and interference with critical cellular signaling pathways.

Disruption of Cell Membrane Integrity
One of the primary antibacterial mechanisms of DADS and related garlic compounds involves

compromising the structural integrity of the microbial cell membrane.[9] Treatment with DADS

leads to a dose- and time-dependent leakage of intracellular components, such as proteins.[9]

Electron microscopy studies have visually confirmed this, showing significant deformation,

bubbling, and damage to the cell membrane of bacteria like Bacillus cereus following exposure

to DADS.[9] This disruption of the membrane barrier ultimately leads to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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